1-(4-fluorobenzoyl)-4-isonicotinoylpiperazine

• IUPAC Name: (4-fluorophenyl)-[4-(pyridine-4-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H16FN3O2/c18-15-3-1-13(2-4-15)16(22)20-9-11-21(12-10-20)17(23)14-5-7-19-8-6-14/h1-8H,9-12H2
• InChI Key: KJNWUCWIJNUNBO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)F)C(=O)C3=CC=NC=C3
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol

Description

1-(4-fluorobenzoyl)-4-isonicotinoylpiperazine, also known as 4-F-PNP, is a chemical compound that belongs to the piperazine family. This compound has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

Occurrence, Fate, and Behavior of Parabens in Aquatic Environments

Parabens, structurally related to the compound of interest due to their benzoyl component, have been extensively studied for their occurrence, fate, and behavior in aquatic environments. These studies highlight the environmental impact and biodegradability of such compounds, providing a foundation for understanding the environmental aspects of similar chemicals (Haman, Dauchy, Rosin, & Munoz, 2015).

Practical Synthesis of 2-Fluoro-4-bromobiphenyl

The synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of several pharmaceutical drugs, offers insight into the synthetic pathways that might be relevant for the production of "1-(4-fluorobenzoyl)-4-isonicotinoylpiperazine" and its derivatives. This research contributes to the development of efficient, cost-effective synthesis methods for complex organic compounds (Qiu, Gu, Zhang, & Xu, 2009).

Analytical Methods in Determining Antioxidant Activity

Understanding the antioxidant activity of compounds is crucial in evaluating their therapeutic potential. The review of analytical methods for determining antioxidant activity can be applied to study "this compound" and similar compounds, assessing their potential health benefits (Munteanu & Apetrei, 2021).

Evaluation of Crystal Structures of Metal(II) 2-fluorobenzoate Complexes

The study of metal(II) 2-fluorobenzoate complexes, which shares a fluorobenzoyl component with the compound , provides insights into the structural characteristics and potential applications of these complexes in materials science and pharmacology (Öztürkkan & Necefoğlu, 2022).

Isoxazoline Containing Natural Products as Anticancer Agents

Isoxazolines, which are an important class of nitrogen and oxygen-containing heterocycles, demonstrate significant anticancer properties. This review focuses on isoxazoline derivatives in natural sources and their potential as anticancer agents, which could provide a foundation for exploring the anticancer potential of "this compound" (Kaur, Kumar, Sharma, & Gupta, 2014).